Cas no 28811-75-8 (Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl-)
28811-75-8 structure
Product Name:Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl-
CAS No:28811-75-8
MF:C12H19N3O2
MW:237.298162698746
CID:267348
PubChem ID:266328
Update Time:2025-04-19
Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl-
- N-carbamoyl-2-cyano-3-cyclohexylbutanamide
- 2-Cyano-3-cyclohexylbutyrylharnstoff
- A827050
- AC1L6FUR
- AC1Q5JEY
- AR-1K6542
- N-aminocarbonyl-2-cyano-3-cyclohexyl-butanamide
- NCIOpen2_007052
- NSC103766
- 28811-75-8
- NSC-103766
- DTXSID70295663
-
- Inchi: 1S/C12H19N3O2/c1-8(9-5-3-2-4-6-9)10(7-13)11(16)15-12(14)17/h8-10H,2-6H2,1H3,(H3,14,15,16,17)
- InChI Key: BTOCSVZQLWKORC-UHFFFAOYSA-N
- SMILES: O=C(C(C#N)C(C)C1CCCCC1)NC(N)=O
Computed Properties
- Exact Mass: 237.14787
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 96Ų
Experimental Properties
- PSA: 95.98
- LogP: 2.62868
Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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